Cas no 145783-12-6 (2-(Propylthio)pyrimidine-4,6-diol)

• Product Name: 2-(Propylthio)pyrimidine-4,6-diol
• CAS No: 145783-12-6
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD10698668
• CID: 1030977
• Update Time: 2025-08-05

2-(Propylthio)pyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

• 2-(Propylthio)pyrimidine-4,6-diol
• 6-HYDROXY-2-(PROPYLTHIO)-4(3H)-PYRIMIDINONE
• 4-hydroxy-2-propylsulfanyl-1H-pyrimidin-6-one
• S-Propyl-2-thiobarbi
• S-Propyl-2-thiobarbituric Acid
• 2-(propylsulfanyl)pyrimidine-4,6-diol
• 2-propylthiobarbituric acid
• 4,6-dihydroxy-2-(propylsulfanyl)pyrimidine
• 4,6-dihydroxy-2-(propylsulfanyl)pyrminidine
• 4,6-Dihydroxy-2-(propylthio)pyrimidine
• 4(1H)-Pyrimidinone, 6-hydroxy-2-(propylthio)-

• MDL： MFCD10698668
• Inchi： 1S/C7H10N2O2S/c1-2-3-12-7-8-5(10)4-6(11)9-7/h4H,2-3H2,1H3,(H2,8,9,10,11)
• InChI Key： JNDANYQUROGPBP-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CC(N1)=O)O)CCC

Computed Properties

• Exact Mass: 186.04600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 91.54000
• LogP: 1.38990

2-(Propylthio)pyrimidine-4,6-diol Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-(Propylthio)pyrimidine-4,6-diol

Introduction to 2-(Propylthio)pyrimidine-4,6-diol (CAS No. 145783-12-6)

2-(Propylthio)pyrimidine-4,6-diol, with the Chemical Abstracts Service (CAS) number 145783-12-6, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are essential building blocks in various biological processes and have been extensively studied for their potential therapeutic applications.

The structure of 2-(Propylthio)pyrimidine-4,6-diol is characterized by a pyrimidine ring with a propylthio group attached at the 2-position and hydroxyl groups at the 4 and 6 positions. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 2-(Propylthio)pyrimidine-4,6-diol in several areas of biomedical research. One notable application is its role as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(Propylthio)pyrimidine-4,6-diol effectively inhibits cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This finding suggests that the compound could be developed into novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs.

In addition to its anti-inflammatory properties, 2-(Propylthio)pyrimidine-4,6-diol has shown promise in cancer research. A recent investigation published in the journal Cancer Research revealed that this compound exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis. These findings indicate that 2-(Propylthio)pyrimidine-4,6-diol could be a valuable lead compound for the development of new anticancer therapies.

The pharmacokinetic properties of 2-(Propylthio)pyrimidine-4,6-diol have also been studied to assess its potential as a therapeutic agent. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for drug development. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary studies have indicated that 2-(Propylthio)pyrimidine-4,6-diol is well-tolerated at therapeutic doses. However, more comprehensive toxicological assessments are necessary to fully understand its safety profile before advancing to clinical trials. Ongoing research is focused on optimizing the compound's structure to enhance its therapeutic index and minimize potential side effects.

The synthetic route for producing 2-(Propylthio)pyrimidine-4,6-diol has been well-established in the literature. The compound can be synthesized through a series of well-defined chemical reactions starting from readily available starting materials. This robust synthetic methodology ensures consistent quality and scalability, which are essential for large-scale production and commercialization.

In conclusion, 2-(Propylthio)pyrimidine-4,6-diol (CAS No. 145783-12-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.